ethyl 2-(5-amino-1H-benzo[d]imidazol-2-yl)acetate

• CAS RN: 157688-29-4
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: ethyl 2-(6-amino-1H-benzimidazol-2-yl)acetate
• InChI: InChI=1S/C11H13N3O2/c1-2-16-11(15)6-10-13-8-4-3-7(12)5-9(8)14-10/h3-5H,2,6,12H2,1H3,(H,13,14)
• InChI Key: OVGQJURIKAJTDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC2=C(N1)C=C(C=C2)N

Description

Ethyl 2-(5-amino-1H-benzo[d]imidazol-2-yl)acetate is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 5-nitrobenzimidazole-2-acetate (206 mg, 0.83 mmol, 1 equiv.), 10% palladium on carbon (88 mg, 0.08 mmol, 0.1 equiv.), and absolute ethanol (8 mL) was stirred at room temperature under hydrogen (balloon). After 45 minutes, the reaction was filtered through Celite®, and the filtrate was concentrated to afford crude ethyl 5-aminobenzimidazole-2-acetate. This was used without further purification.